Cas no 1804402-29-6 (Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate)

• Product Name: Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate
• CAS No: 1804402-29-6
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4945776
• Update Time: 2025-05-20

Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate
• ethyl 2-(4-bromo-2-cyano-6-methoxyphenyl)acetate

• Inchi： 1S/C12H12BrNO3/c1-3-17-12(15)6-10-8(7-14)4-9(13)5-11(10)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： IAZRHYGTXLVRIU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C=1)OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate

Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate (CAS No. 1804402-29-6): A Comprehensive Overview

Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate (CAS No. 1804402-29-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents. Its molecular structure, featuring a bromo substituent, a cyano group, and a methoxy group on a phenyl ring coupled with an acetic acid ethyl ester moiety, makes it a versatile intermediate for synthetic chemistry.

The significance of this compound is further underscored by its potential role in medicinal chemistry. Researchers have been exploring its utility in the synthesis of bioactive molecules that exhibit pharmacological properties. Specifically, the presence of the 4-bromo and 2-cyano groups enhances its reactivity, allowing for further functionalization and modification. These attributes make it a valuable building block for designing compounds with targeted biological activities.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors for various diseases. Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate has been investigated as a potential precursor in the synthesis of inhibitors targeting enzymes involved in metabolic pathways. For instance, studies have shown its applicability in creating molecules that modulate kinases and other enzyme systems relevant to cancer and inflammatory diseases. The 6-methoxy group contributes to the compound's overall stability and solubility, facilitating its use in both in vitro and in vivo experimental settings.

The compound's structural motifs are also of interest for their ability to interact with biological targets. The bromo substituent, for example, can participate in electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups. This flexibility is crucial for tailoring the compound's pharmacokinetic properties. Meanwhile, the cyano group can serve as a leaving group in nucleophilic substitution reactions, allowing for further derivatization. These characteristics make Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate a versatile tool for medicinal chemists seeking to develop novel therapeutics.

Advances in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have demonstrated its potential binding interactions with various protein targets. These simulations have provided insights into how modifications to its structure could enhance its binding affinity and selectivity. Such findings are invaluable for guiding synthetic efforts aimed at optimizing its pharmacological properties.

The synthesis of Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the bromination of a precursor phenol derivative followed by cyano group introduction via cyanation reactions. Subsequent methylation and esterification steps yield the final product. Each step is carefully optimized to ensure high yields and purity, making it suitable for further downstream applications.

In conclusion, Ethyl 4-bromo-2-cyano-6-methoxyphenylacetate represents a promising candidate for pharmaceutical research due to its unique structural features and synthetic versatility. Its potential applications in drug discovery are vast, ranging from kinase inhibitors to anti-inflammatory agents. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.